Cas no 88491-72-9 (Pyridine, 2-methyl-, compd. with 1,3,5-trinitrobenzene (1:2))

Pyridine, 2-methyl-, compd. with 1,3,5-trinitrobenzene (1:2) structure
88491-72-9 structure
Product Name:Pyridine, 2-methyl-, compd. with 1,3,5-trinitrobenzene (1:2)
CAS No:88491-72-9
MF:C18H13N7O12
MW:519.335523366928
CID:630698
PubChem ID:71318341
Update Time:2025-04-19

Pyridine, 2-methyl-, compd. with 1,3,5-trinitrobenzene (1:2) Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-methyl-, compd. with 1,3,5-trinitrobenzene (1:2)
    • 2-methylpyridine,1,3,5-trinitrobenzene
    • 1,3,5-Trinitrobenzene--2-methylpyridine (2/1)
    • 88491-72-9
    • DTXSID60748476
    • Inchi: 1S/2C6H3N3O6.C6H7N/c2*10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;1-6-4-2-3-5-7-6/h2*1-3H;2-5H,1H3
    • InChI Key: HBOYISXTQWZCBY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.[O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C=CC=CC=1C

Computed Properties

  • Exact Mass: 519.06221888g/mol
  • Monoisotopic Mass: 519.06221888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 0
  • Complexity: 281
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 288Ų
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